Cas no 57248-23-4 (Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-)

• Product Name: Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
• CAS No: 57248-23-4
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• CID: 346014
• PubChem ID: 43161446
• Update Time: 2025-04-19

Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
• (4-chlorophenyl)-(2,5-dimethylthiophen-3-yl)methanone
• (4-Chlorophenyl)(2,5-dimethylthiophen-3-yl)methanone
• 57248-23-4
• DTXSID10655626
• SCHEMBL11848681

• Inchi： 1S/C13H11ClOS/c1-8-7-12(9(2)16-8)13(15)10-3-5-11(14)6-4-10/h3-7H,1-2H3
• InChI Key： IPECYFRXGJHDDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C)SC=1C)=O

Computed Properties

• Exact Mass: 250.02203
• Monoisotopic Mass: 250.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 4.4

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones